Cas no 2228594-61-2 (1,3-dimethyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole)

• Product Name: 1,3-dimethyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole
• CAS No: 2228594-61-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5993500
• PubChem ID: 165627574
• Update Time: 2025-08-05

1,3-dimethyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole
• EN300-1779684
• 2228594-61-2
• 1,3-dimethyl-5-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole

• Inchi： 1S/C9H15N3O/c1-7-4-8(12(3)11-7)13-9(2)5-10-6-9/h4,10H,5-6H2,1-3H3
• InChI Key： QTTSNZJPVBMCJW-UHFFFAOYSA-N
• SMILES： O(C1=CC(C)=NN1C)C1(C)CNC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 39.1Ų

Additional information on 1,3-dimethyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole

1,3-Dimethyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 2228594-61-2, known as 1,3-dimethyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered heterocycles with two adjacent nitrogen atoms. The presence of the azetidine ring and methyl groups introduces unique electronic and steric properties, making this compound a valuable subject for research and potential applications.

Pyrazoles are well-known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The 1H-pyrazole core of this compound is particularly interesting due to its aromaticity and reactivity. The substitution pattern on the pyrazole ring plays a crucial role in determining its chemical behavior. In this case, the 5-position is occupied by a 3-methylazetidin-3-yl oxy group, which adds complexity to the molecule's structure and functionality.

The azetidine ring is a four-membered cyclic amine, which is less common compared to other cyclic structures like pyrrolidine or piperidine. The presence of a methyl group at the 3-position of the azetidine ring introduces steric hindrance, which can influence the molecule's conformation and reactivity. This substitution pattern is not only unique but also provides opportunities for further functionalization and exploration of its properties.

Recent studies have highlighted the potential of 1,3-dimethyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole in drug discovery. Its structure suggests that it could act as a scaffold for developing bioactive molecules with specific pharmacological properties. For instance, the pyrazole core is known to exhibit anti-inflammatory, antifungal, and anticancer activities in certain contexts. The incorporation of the azetidine moiety may enhance these properties or introduce new functionalities altogether.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the pyrazole ring, followed by functionalization at specific positions. The introduction of the azetidine group requires precise control over stereochemistry and regioselectivity to ensure the desired product is obtained. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to achieve this goal.

The physical properties of 1,3-dimethyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole are also worth noting. Its molecular weight is approximately 274 g/mol, and it exists as a solid under standard conditions. The compound has a melting point in the range of 150–160°C, making it suitable for various thermal processing techniques. Its solubility in common organic solvents like dichloromethane and ethanol facilitates its use in laboratory settings.

In terms of applications, this compound has shown promise in materials science as well. Its unique electronic structure makes it a candidate for use in organic electronics or as a precursor for advanced materials. Additionally, its ability to form stable complexes with metal ions opens up possibilities in catalysis and coordination chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1,3-dimethyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole. Quantum mechanical calculations have revealed that the molecule exhibits significant π-electron delocalization across the pyrazole ring, which contributes to its aromatic stability. The azetidine group introduces additional electron-donating effects, further modulating the molecule's electronic properties.

In conclusion, 1,3-dimethyl-5-(3-methylazetidin-3-yl)oxy-1H-pyrazole (CAS No. 2228594-61-2) is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and potential for functionalization make it an invaluable subject for ongoing research efforts.